4-[(4-methyl-3-nitrophenyl)sulfonyl]-N'-nitro-1-piperazinecarboximidamide

• IUPAC Name: 4-(4-methyl-3-nitrophenyl)sulfonyl-N'-nitropiperazine-1-carboximidamide
• InChI: InChI=1S/C12H16N6O6S/c1-9-2-3-10(8-11(9)17(19)20)25(23,24)16-6-4-15(5-7-16)12(13)14-18(21)22/h2-3,8H,4-7H2,1H3,(H2,13,14)
• InChI Key: XRKNWYLXNFQEQY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)N2CCN(CC2)C(=N[N+](=O)[O-])N)[N+](=O)[O-]
• Isomeric SMILES: CC1=C(C=C(C=C1)S(=O)(=O)N2CCN(CC2)/C(=N/[N+](=O)[O-])/N)[N+](=O)[O-]
• Molecular Formula: C12H16N6O6S
• Molecular Weight: 372.36 g/mol

Description

4-[(4-methyl-3-nitrophenyl)sulfonyl]-N'-nitro-1-piperazinecarboximidamide is a chemical compound that has shown potential in scientific research. It is commonly referred to as MNPS-Pip and has been synthesized through various methods.

Mechanism of Action

The mechanism of action of MNPS-Pip is not fully understood, but studies have suggested that it may inhibit the activity of enzymes involved in cancer cell growth and inflammation. It may also induce apoptosis through the activation of caspases.
Biochemical and Physiological Effects
MNPS-Pip has been shown to have both biochemical and physiological effects. In vitro studies have shown that MNPS-Pip can inhibit the growth of cancer cells and induce apoptosis. In animal models, MNPS-Pip has been shown to reduce inflammation and improve overall health.

Advantages and Limitations for Lab Experiments

One advantage of using MNPS-Pip in lab experiments is its potential as an anti-cancer and anti-inflammatory agent. It has also been shown to have low toxicity in animal models. However, one limitation is the lack of understanding of its mechanism of action, which makes it difficult to optimize its use in experiments.

Future Directions

For MNPS-Pip include further studies on its mechanism of action and optimization of its use in cancer treatment and anti-inflammatory therapies. It may also have potential in other areas of research, such as neurodegenerative diseases and cardiovascular diseases.
Conclusion
MNPS-Pip is a promising chemical compound that has shown potential in scientific research. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been explored in this paper. Further studies on MNPS-Pip may lead to its use in cancer treatment and other areas of research.

Synthesis Methods

MNPS-Pip can be synthesized through a variety of methods, including the reaction of 4-methyl-3-nitrobenzenesulfonyl chloride with N'-nitro-1-piperazinecarboximidamide. Another method involves the reaction of 4-methyl-3-nitrophenylsulfonamide with N'-nitro-1-piperazinecarboximidamide in the presence of a base. Both methods have resulted in the successful synthesis of MNPS-Pip.

Scientific Research Applications

MNPS-Pip has been used in various scientific research studies, including its potential as an anti-cancer agent. Studies have shown that MNPS-Pip can inhibit the growth of cancer cells and induce apoptosis, making it a promising candidate for cancer treatment. MNPS-Pip has also been studied for its potential as an anti-inflammatory agent, with results showing a reduction in inflammation in animal models.